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A Head-to-Head Battle of Far-Red Fluorophores:
Cy5 vs. Alexa Fluor 647
In the realm of fluorescence imaging and analysis, the selection of the appropriate fluorophore

is paramount to achieving high-quality, reproducible data. For researchers working in the far-

red spectrum, Cy5 and Alexa Fluor 647 have long been two of the most prominent choices.

This guide provides a comprehensive, data-driven comparison of their performance, with a

focus on brightness and photostability, to assist researchers, scientists, and drug development

professionals in making an informed decision for their specific applications.

Performance Characteristics: A Quantitative
Comparison
Alexa Fluor 647 consistently demonstrates superior photophysical properties when compared

to Cy5. While both dyes possess similar excitation and emission maxima, making them

compatible with identical instrument settings, Alexa Fluor 647 exhibits significantly greater

brightness and photostability.[1][2] A major drawback of Cy5 is its tendency to form non-

fluorescent aggregates, especially when conjugated to proteins at a high degree of labeling

(DOL).[1][2][3] This self-quenching leads to a notable decrease in the overall fluorescence of

the conjugate. In contrast, Alexa Fluor 647 shows minimal self-quenching, resulting in brighter

and more reliable signals.
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Property Cy5 Alexa Fluor 647

Excitation Maximum (nm) ~649 ~650

Emission Maximum (nm) ~667-670 ~665-670

Extinction Coefficient

(cm⁻¹M⁻¹)
~250,000 ~239,000 - 270,000

Quantum Yield ~0.20 - 0.27 ~0.33

Brightness (relative)
Generally lower, prone to self-

quenching
Significantly brighter

Photostability Less photostable More photostable

Brightness, a product of the extinction coefficient and quantum yield, is a critical factor for

sensitive detection. The higher quantum yield of Alexa Fluor 647 contributes to its superior

brightness.

Photostability, the ability of a fluorophore to resist photodegradation upon exposure to

excitation light, is crucial for applications requiring prolonged or intense illumination, such as

time-lapse imaging and super-resolution microscopy. Studies have shown that Alexa Fluor 647

is considerably more resistant to photobleaching than Cy5. In one experiment, after continuous

illumination, Alexa Fluor 647 retained about 80% of its initial fluorescence, whereas Cy5

retained only 55%.

Visualizing the Concepts: Fluorescence and
Photobleaching
To understand the principles of brightness and photostability, a simplified Jablonski diagram

can be used to illustrate the electronic transitions that occur in a fluorescent molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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